3-(4-Aminophenyl)propanenitrilehydrochloride

• Molecular Formula: C9H11ClN2
• Molecular Weight: 182.65 g/mol
• IUPAC Name: 3-(4-aminophenyl)propanenitrile;hydrochloride
• InChI: InChI=1S/C9H10N2.ClH/c10-7-1-2-8-3-5-9(11)6-4-8;/h3-6H,1-2,11H2;1H
• InChI Key: AUYSODJLYYZCIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCC#N)N.Cl

Description

is a chemical compound with the molecular formula

3-(4-Aminophenyl)propanenitrile hydrochloride: $$\mathrm{C_{11}H_{15}N_3 \cdot HCl}$$C11​H15​N3​⋅HCl

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• It consists of a nitrile group (–CN) attached to a propanenitrile backbone, which in turn bears a 4-aminophenyl group.
• The compound is used in various scientific and industrial applications due to its unique properties.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential bioactivity (e.g., as ligands for receptors).

Medicine: May have applications in drug discovery.

Industry: Used in the production of specialty chemicals.

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.
• If used as a drug candidate, it may interact with specific molecular targets (e.g., enzymes, receptors) to exert its effects.
• Further research is needed to elucidate its precise mechanisms.

Comparison with Similar Compounds

Similar Compounds: